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Compound of Interest

Compound Name:
5-(4-chlorophenyl)furan-2-

carbaldehyde

Cat. No.: B052691 Get Quote

Essential Safety and Handling Guide for 5-(4-
chlorophenyl)furan-2-carbaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-(4-chlorophenyl)furan-2-carbaldehyde in a laboratory setting. It

is intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Chemical Identifier:

Name: 5-(4-chlorophenyl)furan-2-carbaldehyde

CAS Number: 34035-03-5

Physical Form: Solid

Immediate Safety Information
Hazard Identification: 5-(4-chlorophenyl)furan-2-carbaldehyde is classified as a hazardous

substance. According to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS), it presents the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1]
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Serious Eye Irritation (Category 2): Causes serious eye irritation.[1]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[1]

GHS Pictogram:

alt text

(GHS07 - Exclamation Mark) indicates that the substance may cause irritation, skin
sensitization, or other less severe health effects.[2][3][4][5]

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statement:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment required when

handling 5-(4-chlorophenyl)furan-2-carbaldehyde to minimize exposure and ensure personal

safety.[6][7][8][9]
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Protection Type Equipment Specification

Eye and Face Protection
Safety Goggles or a Face

Shield

Must be worn at all times to

protect against splashes and

airborne particles. A face

shield should be used in

conjunction with goggles when

there is a significant risk of

splashing.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Gloves should

be inspected for integrity

before each use and changed

immediately if contaminated.[7]

Body Protection Laboratory Coat

A full-length laboratory coat,

preferably made of a flame-

resistant material like

Nomex®, should be worn and

fully buttoned.[7]

Respiratory Protection Air-purifying Respirator

Recommended when handling

the powder outside of a

certified chemical fume hood to

avoid inhalation of dust

particles.[6]

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes are

mandatory in the laboratory to

protect against spills and

falling objects.[7]

Operational and Disposal Plans
Step-by-Step Handling Protocol
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.

The recommended storage temperature is -20°C. The container should be kept tightly sealed

and protected from moisture.

Label the storage area with the appropriate hazard warnings.

2. Preparation and Weighing:

All handling of the solid compound should be conducted within a certified chemical fume

hood to minimize inhalation exposure.

Before weighing, ensure all necessary PPE is correctly worn.

Use a dedicated, clean weighing vessel.

Handle the solid carefully to avoid generating dust.

3. Experimental Use:

When transferring the compound, use a spatula or other appropriate tool.

If dissolving the compound, add it slowly to the solvent to avoid splashing.

Keep all containers with the compound covered when not in use.

In case of accidental contact, immediately follow the first aid procedures outlined below.

4. Emergency Procedures:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.
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Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

respiratory symptoms develop, seek medical attention.

Spill: For a small spill, use an inert absorbent material to clean it up. Place the absorbed

material into a sealed, labeled container for hazardous waste disposal. For large spills,

evacuate the area and follow your institution's emergency spill response protocol.

Disposal Plan
5-(4-chlorophenyl)furan-2-carbaldehyde is a halogenated organic compound. All waste

containing this chemical must be disposed of as hazardous waste, following institutional and

local regulations.

1. Waste Segregation:

Crucially, all waste containing this compound must be collected in a designated

"Halogenated Organic Waste" container.[10][11]

Do not mix halogenated waste with non-halogenated waste, as this significantly increases

disposal costs and complexity.[11][12]

2. Waste Collection:

Collect all solid waste (e.g., contaminated gloves, weighing paper, absorbent materials) in a

clearly labeled, sealed plastic bag or container designated for solid halogenated waste.

Collect all liquid waste (e.g., solutions containing the compound) in a compatible, sealed,

and clearly labeled "Halogenated Organic Waste" container.

The waste container must be labeled with the words "Hazardous Waste" and the full

chemical name of all constituents.[13]

3. Final Disposal:

Store waste containers in a designated satellite accumulation area.

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
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contractor. Halogenated organic wastes are typically incinerated at high temperatures in a

regulated facility.[10]

Workflow Diagram
The following diagram illustrates the standard operating procedure for handling and disposing

of 5-(4-chlorophenyl)furan-2-carbaldehyde.
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Caption: Workflow for safe handling and disposal of 5-(4-chlorophenyl)furan-2-
carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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